![molecular formula C16H19N3O B7457249 1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone](/img/structure/B7457249.png)
1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone
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Overview
Description
1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone, also known as QCMPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. QCMPE is a derivative of piperazine and quinoline, which are widely used in medicinal chemistry due to their diverse biological activities.
Mechanism of Action
The mechanism of action of 1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell growth and division. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This is thought to be due to its ability to inhibit topoisomerase II, which leads to the accumulation of DNA damage and activation of apoptotic pathways. This compound has also been found to induce cell cycle arrest in cancer cells, preventing them from dividing and proliferating.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone is its broad spectrum of biological activity. It has been shown to exhibit potent antitumor and antimicrobial activity, making it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone. One area of interest is the development of new drug formulations that increase its solubility and bioavailability. Another area of research is the identification of new targets for this compound, which could lead to the development of new drugs with improved efficacy and safety profiles. Additionally, research on the mechanism of action of this compound could provide insights into the underlying biology of cancer and other diseases, leading to the development of new therapeutic strategies.
Synthesis Methods
The synthesis of 1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone involves the reaction of 8-chloroquinoline with piperazine in the presence of potassium carbonate and acetonitrile. The resulting intermediate is then treated with ethyl chloroformate to yield this compound. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
1-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethanone has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. This compound has also been found to possess significant antimicrobial activity against a broad range of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
1-[4-(quinolin-8-ylmethyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-13(20)19-10-8-18(9-11-19)12-15-5-2-4-14-6-3-7-17-16(14)15/h2-7H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUJGZWZSMQVXBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=CC=CC3=C2N=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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